Cas no 1558164-18-3 (3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid)

• Product Name: 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid
• CAS No: 1558164-18-3
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 5951050
• PubChem ID: 83954222
• Update Time: 2025-06-08

3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid
• EN300-1941767
• 1558164-18-3

• Inchi： 1S/C11H13BrO4/c1-2-16-9-6-7(3-4-10(13)14)5-8(12)11(9)15/h5-6,15H,2-4H2,1H3,(H,13,14)
• InChI Key： MOPFHGHOSDGNLS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCC(=O)O)OCC)O

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid

Comprehensive Overview of 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid (CAS No. 1558164-18-3)

3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid (CAS No. 1558164-18-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromo, ethoxy, and hydroxyphenyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid is reflected in its frequent mentions in scientific literature and patent filings. Researchers are particularly intrigued by its potential applications in developing anti-inflammatory agents and antioxidant therapies. The compound's propanoic acid moiety, combined with its aromatic substitutions, allows for versatile chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. This adaptability aligns with current trends in precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

From a synthetic chemistry perspective, CAS No. 1558164-18-3 exemplifies the importance of halogenated aromatic compounds in modern organic synthesis. The presence of a bromine atom at the 3-position of the phenyl ring facilitates further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions. These transformations are pivotal in constructing complex architectures for drug candidates. Moreover, the ethoxy and hydroxy groups contribute to the compound's solubility and bioavailability, addressing key challenges in drug formulation.

In the context of green chemistry, the synthesis and application of 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid are being optimized to minimize environmental impact. Researchers are exploring catalytic methods and renewable solvents to reduce waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals and academics alike. The compound's potential role in biodegradable materials and eco-friendly pharmaceuticals further enhances its relevance in contemporary discussions.

Analytical characterization of CAS No. 1558164-18-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for reproducible research outcomes. The demand for high-quality analytical data is a recurring theme in online forums and scientific communities, underscoring the need for accurate and accessible information about this compound.

Beyond its pharmaceutical applications, 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid is also being investigated in agricultural chemistry. Preliminary studies suggest its derivatives could act as plant growth regulators or pest control agents, offering a safer alternative to traditional agrochemicals. This dual utility in human health and agriculture positions the compound as a multifaceted tool in addressing global challenges like food security and disease prevention.

In summary, 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanoic acid (CAS No. 1558164-18-3) represents a convergence of innovation in synthetic chemistry, drug development, and sustainability. Its structural versatility and broad applicability make it a subject of ongoing research and commercial interest. As scientific inquiries into its properties and uses expand, this compound is poised to play a pivotal role in advancing biomedical science and industrial applications.